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Compound of Interest

Compound Name: 2,5-Dichloro-4-nitrophenol

Cat. No.: B1581652

An In-depth Technical Guide to the Physicochemical Characterization of 2,5-Dichloro-4-
nitrophenol

Executive Summary

This technical guide provides a comprehensive analysis of the melting and boiling points of 2,5-
Dichloro-4-nitrophenol (CAS No. 5847-57-4), a key intermediate in the synthesis of dyes,
pigments, and agrochemicals.[1] A thorough understanding of its physical properties is
paramount for its application in process chemistry, safety protocols, and materials science. This
document synthesizes theoretical principles with validated experimental protocols to offer a
self-validating framework for the characterization of this compound. We will delve into the
molecular factors governing its phase transitions and provide detailed, field-proven
methodologies for their empirical determination.

Introduction: The Significance of Phase Transition
Data

2,5-Dichloro-4-nitrophenol is a halogenated nitrophenol whose utility in chemical synthesis is
derived from its reactive nitro and chloro functional groups.[1] In any research or drug
development pipeline, the melting and boiling points are not mere physical constants; they are
critical indicators of purity, stability, and the energetic requirements for handling and reaction
optimization. An accurate determination of these properties is the foundation of robust process
development, ensuring reproducibility and safety. This guide explains the causality behind the
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observed thermal behavior of this molecule and equips the researcher with the necessary
protocols for its verification.

Physicochemical Profile of 2,5-Dichloro-4-
nitrophenol

The foundational physical properties of 2,5-Dichloro-4-nitrophenol are summarized below.
These values serve as the benchmark for the experimental verifications detailed later in this

guide.
Property Value Source
CAS Number 5847-57-4 [2][3]
Molecular Formula CeH3CI2NOs [21[31[4]
Molecular Weight 208.00 g/mol [2][4]
Melting Point 117 °C [4]
Boiling Point 317 °C [1][5]
Appearance Solid

Theoretical Grounding: Molecular Structure and
Intermolecular Forces

The melting and boiling points of a compound are direct consequences of the strength of its
intermolecular forces. The structure of 2,5-Dichloro-4-nitrophenol incorporates several key
features that dictate its thermal behavior.

e Hydrogen Bonding: The phenolic hydroxyl (-OH) group is a potent hydrogen bond donor.
This creates strong intermolecular associations, requiring significant thermal energy to break
the crystal lattice during melting and to separate the molecules into the gas phase during
boiling.

o Dipole-Dipole Interactions: The nitro group (-NO2) and the two chlorine atoms (-Cl) are
strongly electron-withdrawing. This creates a significant molecular dipole, leading to strong
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electrostatic attractions between adjacent molecules.

e Van der Waals Forces: As with all molecules, London dispersion forces contribute to the
overall intermolecular attraction. The planar aromatic ring allows for efficient surface area
contact, enhancing these forces.

The combination of these forces, particularly the powerful hydrogen bonding, results in the
relatively high melting and boiling points observed for this compound. Unlike ortho-nitrophenol,
which exhibits intramolecular hydrogen bonding that lowers its boiling point, the substitution
pattern in 2,5-dichloro-4-nitrophenol favors intermolecular interactions, leading to a more
stable, higher-energy solid and liquid state.[6]

Experimental Protocol: Melting Point Determination

The determination of a sharp melting range is a primary indicator of sample purity. The
following protocol utilizes the capillary method, a universally accepted standard.

Methodology

o Sample Preparation: Ensure the 2,5-Dichloro-4-nitrophenol sample is completely dry and
finely powdered. A small amount is loaded into a capillary tube (sealed at one end) to a
depth of 2-3 mm. The sample should be tightly packed by tapping the tube.

o Apparatus Setup: Place the capillary tube into the heating block of a calibrated melting point
apparatus.

e Heating Protocol:

o Rapid Heating: Initially, heat the block rapidly to a temperature approximately 15-20 °C
below the expected melting point (117 °C).

o Slow Heating: Decrease the heating rate to 1-2 °C per minute. This slow rate is critical to
ensure thermal equilibrium between the sample, thermometer, and heating block.

e Observation and Data Recording:

o Record the temperature (T1) at which the first drop of liquid appears.
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o Record the temperature (Tz2) at which the entire sample has completely melted into a clear
liquid.

e Reporting: The melting point is reported as the range T1 - T2. For a pure sample, this range
should be narrow (< 1 °C).

Workflow for Melting Point Determination
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Caption: Workflow for capillary melting point determination.

Experimental Protocol: Boiling Point Determination
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For high-boiling point compounds like 2,5-Dichloro-4-nitrophenol, a micro-scale method using
a Thiele tube is efficient and minimizes sample usage. This protocol is based on the principle
that the boiling point is the temperature at which the vapor pressure of the liquid equals the
applied atmospheric pressure.[7]

Methodology

e Apparatus Assembly:

o Attach a small glass vial (e.g., a Durham tube) containing 0.5-1 mL of the sample to a
thermometer using a rubber band. The bottom of the vial should be aligned with the
thermometer bulb.[7]

o Place a small capillary tube (sealed at one end) into the vial with the open end down.[7]

o Insert the entire assembly into a Thiele tube containing a high-boiling point liquid (e.g.,
mineral oil or silicone oil), ensuring the sample is below the oil level.

e Heating and Observation:

o Gently heat the side arm of the Thiele tube with a micro-burner. The shape of the tube
ensures uniform heating via convection.[8]

o As the temperature rises, air trapped in the capillary tube will expand and exit as a slow
stream of bubbles.

o Continue heating until a rapid, continuous stream of bubbles emerges from the capillary
tube. This indicates the temperature is just above the boiling point.[7][8]

o Data Recording:

o Stop heating. As the apparatus cools, the stream of bubbles will slow down and eventually
stop.

o The moment the bubbling stops and the liquid is drawn back into the capillary tube, record
the temperature. This is the boiling point, as the external pressure has just overcome the
vapor pressure of the compound.[8]
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 Validation: It is advisable to repeat the determination to ensure consistency. Record the
ambient atmospheric pressure, as boiling point is pressure-dependent.

Workflow for Thiele Tube Boiling Point Determination
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Caption: Workflow for micro boiling point determination via Thiele tube.
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Conclusion

The melting point (117 °C) and boiling point (317 °C) of 2,5-Dichloro-4-nitrophenol are
defining physical characteristics that arise from its distinct molecular structure, dominated by
strong intermolecular hydrogen bonding and dipole-dipole interactions. The protocols detailed
herein provide a robust framework for the empirical verification of these values, ensuring data
integrity for research, development, and safety applications. Adherence to these systematic
procedures is essential for achieving accurate and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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